Cas no 1361795-93-8 (3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1361795-93-8
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932566
• Update Time: 2025-10-29

3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)3-1-5(9(12,13)14)16-6(8(17)18)4(3)2-15/h1,7H,2,15H2,(H,17,18)
• InChI Key： CVMVVNTZVQLFBG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(C(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361795-93-8) and Its Applications in Modern Chemical Biology

3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 1361795-93-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a pyridine core with multiple fluorinated substituents and an aminomethyl functional group, making it a versatile building block for the synthesis of novel bioactive molecules.

The presence of difluoromethyl and trifluoromethyl groups in the molecule imparts unique electronic and steric properties, which are highly valued in medicinal chemistry. These fluorine atoms can modulate the lipophilicity, metabolic stability, and binding affinity of drug candidates, thereby enhancing their pharmacological efficacy. The aminomethyl side chain provides a reactive site for further functionalization, enabling the construction of complex molecular architectures tailored for specific biological targets.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated pyridines in drug discovery. The compound 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid has been explored in various contexts, particularly as a precursor for developing small-molecule inhibitors and probes. Its structural features make it an attractive scaffold for targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling applications of this compound lies in its utility as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the difluoromethyl and trifluoromethyl groups into kinase inhibitors, researchers aim to improve binding affinity and resistance to metabolic degradation. The aminomethyl group further allows for the introduction of additional pharmacophores that can fine-tune the interaction with the target kinase.

Recent studies have highlighted the importance of fluorinated pyridines in designing next-generation antiviral agents. The structural rigidity provided by the pyridine ring, combined with the electron-withdrawing effects of the fluorine substituents, can enhance the interactions between small molecules and viral proteases or polymerases. For instance, derivatives of 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid have been investigated as potential inhibitors of viral replication cycles, demonstrating promising results in preclinical studies.

The compound's versatility extends to its role in developing imaging agents for diagnostic applications. Fluorinated pyridines are frequently used in positron emission tomography (PET) probes due to their favorable properties such as high metabolic stability and tumor-specific accumulation. Researchers have leveraged the structural framework of 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid to create novel PET tracers that target specific biomarkers associated with neurological disorders and cancer.

Another emerging area where this compound has shown promise is in materials science. The unique electronic properties of fluorinated pyridines make them suitable candidates for organic semiconductors and liquid crystals. By tuning the substitution patterns on the pyridine ring, scientists can modulate charge transport properties, leading to advancements in flexible electronics and display technologies.

The synthetic methodologies for preparing 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid are also an area of active investigation. Researchers are continuously refining synthetic routes to improve yield, purity, and scalability while minimizing environmental impact. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly valuable in constructing the desired molecular framework efficiently.

The safety profile of 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid is another critical consideration in its application. While fluorinated compounds can pose unique challenges during synthesis and handling due to their reactivity, proper protocols ensure that researchers can work with this compound safely. Detailed studies on its toxicity, mutagenicity, and environmental impact are essential to guide its responsible use in both academic and industrial settings.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361795-93-8) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions across multiple disciplines. Its role as a key intermediate in pharmaceutical research underscores its significance as a tool for advancing therapeutic strategies against various diseases. As our understanding of fluorinated compounds grows, so too will their applications, making this molecule a cornerstone of modern chemical biology.